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Compound of Interest

Compound Name: NSC636819

Cat. No.: B15589291 Get Quote

Technical Support Center: NSC636819
This technical support center provides guidance for researchers, scientists, and drug

development professionals on managing NSC636819 precipitation in stock solutions.

Troubleshooting Guide: NSC636819 Precipitation
This guide addresses common issues related to the precipitation of NSC636819 in stock

solutions.
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Problem Possible Cause Recommended Solution

Precipitation upon initial

dissolution

The concentration of

NSC636819 exceeds its

solubility limit in DMSO.

Do not exceed the maximum

recommended concentration of

10 mM. For a 10 mM stock,

dissolve 5.1 mg of NSC636819

in 1 mL of DMSO. Use of

ultrasonic and warming may be

necessary to facilitate

dissolution.[1]

The DMSO used is of poor

quality or contains water.

Use high-purity, anhydrous, or

newly opened DMSO, as

hygroscopic DMSO can

negatively impact solubility.[1]

Precipitation after freeze-thaw

cycles

Repeated changes in

temperature can cause the

compound to come out of

solution.

Aliquot the stock solution into

single-use volumes to avoid

multiple freeze-thaw cycles.[1]

Precipitation during storage

The stock solution was stored

at an incorrect temperature or

for an extended period.

For long-term storage (up to 6

months), store aliquots at

-80°C.[1] For short-term

storage (up to 1 month), -20°C

is acceptable.[1]

Precipitation when diluting in

aqueous media

NSC636819 is poorly soluble

in aqueous solutions, and

adding the DMSO stock

directly to an aqueous buffer

can cause it to crash out.

To dilute the DMSO stock

solution, add it dropwise to the

aqueous buffer while vortexing

to ensure rapid mixing and

prevent localized high

concentrations of the

compound.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing NSC636819 stock solutions?
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A1: The recommended solvent is high-purity DMSO.[2]

Q2: What is the maximum soluble concentration of NSC636819 in DMSO?

A2: NSC636819 is soluble in DMSO up to 10 mM or 10 mg/mL.[2]

Q3: How should I store the solid NSC636819 powder?

A3: The solid powder should be stored at -20°C for up to three years or at 4°C for up to two

years.[1]

Q4: How should I store my NSC636819 stock solution?

A4: Stock solutions in DMSO should be aliquoted and stored at -80°C for up to 6 months or at

-20°C for up to 1 month.[1] It is advised to avoid repeated freeze-thaw cycles.[1]

Q5: My NSC636819 has precipitated out of my stock solution. Can I redissolve it?

A5: Gentle warming and sonication may help to redissolve the precipitate.[1] However, if the

precipitate does not readily go back into solution, it is recommended to prepare a fresh stock

solution to ensure accurate concentration.

Experimental Protocol: Preparation of a 10 mM
NSC636819 Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of NSC636819 in DMSO.

Materials:

NSC636819 powder (Molecular Weight: 510.15 g/mol )[2]

High-purity, anhydrous DMSO[1]

Sterile microcentrifuge tubes

Calibrated micropipettes

Vortex mixer
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Sonicator (optional)

Water bath (optional)

Procedure:

Calculate the required mass of NSC636819: To prepare 1 mL of a 10 mM stock solution, you

will need 5.1 mg of NSC636819.

Calculation: 10 mmol/L * 1 L/1000 mL * 510.15 g/mol * 1000 mg/g = 5.1015 mg/mL

Weigh the NSC636819 powder: Carefully weigh out 5.1 mg of NSC636819 and place it in a

sterile microcentrifuge tube.

Add DMSO: Add 1 mL of high-purity, anhydrous DMSO to the microcentrifuge tube

containing the NSC636819 powder.

Dissolve the compound: Vortex the solution until the NSC636819 is completely dissolved. If

necessary, use a sonicator or gently warm the solution in a water bath to aid dissolution.[1]

Aliquot for storage: Once the NSC636819 is fully dissolved, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes. This will prevent degradation

from repeated freeze-thaw cycles.[1]

Store the stock solution: Store the aliquots at -80°C for long-term storage (up to 6 months) or

at -20°C for short-term storage (up to 1 month).[1]

NSC636819 Signaling Pathway
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Caption: Mechanism of action of NSC636819.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [managing NSC636819 precipitation in stock solutions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589291#managing-nsc636819-precipitation-in-
stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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